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Compound of Interest

Compound Name: INCB16562

Cat. No.: B1684627

For researchers, scientists, and drug development professionals, the proper disposal of
investigational compounds like INCB16562 is a critical component of laboratory safety and
environmental responsibility. While a specific Safety Data Sheet (SDS) with explicit disposal
instructions for INCB16562 is not publicly available, this guide provides essential, step-by-step
procedures based on the compound's nature as a potent, research-grade JAK inhibitor, which
should be handled as a cytotoxic agent.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific protocols and to ensure compliance with local, state, and federal regulations. The
following information is intended to supplement, not replace, institutional guidelines.

Immediate Safety and Handling Precautions

Before beginning any work with INCB16562, ensure you are familiar with its potential hazards.
As a potent kinase inhibitor used in research, it should be treated with the same caution as
other antineoplastic and cytotoxic compounds.

Personal Protective Equipment (PPE):
e Gloves: Wear double chemotherapy-rated gloves.
o Gown: A disposable, solid-front barrier gown is essential.

o Eye Protection: Use safety goggles or a full-face shield.
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o Respiratory Protection: If there is a risk of aerosolization, a properly fitted respirator may be

necessary.

Waste Segregation and Disposal Procedures

All materials that come into contact with INCB16562 are considered potentially hazardous and

must be segregated for proper disposal. Do not mix this waste with general laboratory trash.

Step 1: Identify and Segregate Waste at the Point of

Generation

Proper segregation is crucial to ensure safe and compliant disposal. Use clearly labeled,

dedicated waste containers for each category.

Waste Category

Description

Recommended Container

Bulk Hazardous Waste

Unused or expired
INCB16562, residual powder,
concentrated stock solutions.

Black RCRA (Resource
Conservation and Recovery
Act) hazardous waste

container.

Trace Contaminated Waste

Empty vials, flasks, and other
containers that held the
compound. Contaminated PPE
(gloves, gown), bench paper,
plasticware (pipette tips,

tubes), and cleaning materials.

Yellow "Trace Chemotherapy
Waste" or "Incinerate Only"

container.

Sharps Waste

Needles, syringes, and other
sharps contaminated with
INCB16562.

Puncture-resistant sharps
container labeled "Trace
Chemotherapy Waste" or

"Hazardous Waste."

Step 2: Container Management

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of

the compound (INCB16562), and the associated hazards (e.g., "Cytotoxic").
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» Sealing: Securely seal containers when they are three-quarters full to prevent spills and
leaks. Do not overfill.

» Storage: Store sealed waste containers in a designated, secure area away from general lab
traffic until collection by EHS personnel.

Step 3: Decontamination of Work Surfaces and
Equipment

A thorough decontamination protocol is essential after handling INCB16562.
Decontamination Workflow:

Decontamination workflow for surfaces.

Step 4: Spill Management

In the event of a spill, immediate and appropriate action is required to minimize exposure and
environmental contamination.

Spill Response Protocol:
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Spill Occurs

1. Alert others in the area

2. Don appropriate PPE

3. Contain the spill
(use absorbent pads)

4. Clean the area
(follow decontamination procedure)

5. Dispose of all cleanup materials
as hazardous waste

6. Report the spill to EHS

Spill Managed

Click to download full resolution via product page

Logical flow for managing a chemical spill.

Final Disposal Method
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The standard and required method for the final disposal of cytotoxic and investigational drug
waste is incineration at a licensed hazardous waste facility. This ensures the complete
destruction of the active compound. Your institution's EHS department will manage the
collection and transportation of the segregated waste to an appropriate facility.

By adhering to these rigorous handling and disposal procedures, laboratory professionals can
ensure a safe working environment and minimize the environmental impact of their research
activities. Always prioritize safety and compliance by consulting your institution's specific
guidelines.

 To cite this document: BenchChem. [Navigating the Disposal of INCB16562: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684627#incb16562-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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